Cas no 93472-35-6 (Quinoline, 2-(2-thiazolyl)-)

• Product Name: Quinoline, 2-(2-thiazolyl)-
• CAS No: 93472-35-6
• MF: C₁₂H₈N₂S
• MW: 212.270320892334
• MDL: MFCD03618040
• CID: 5226836
• PubChem ID: 1473004
• Update Time: 2026-03-07

Quinoline, 2-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(2-thiazolyl)-

• MDL： MFCD03618040
• Inchi： 1S/C12H8N2S/c1-2-4-10-9(3-1)5-6-11(14-10)12-13-7-8-15-12/h1-8H
• InChI Key： ALMRBVMIIFJGOL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C1=NC=CS1

Computed Properties

• Exact Mass: 212.04081944g/mol
• Monoisotopic Mass: 212.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Quinoline, 2-(2-thiazolyl)-

Quinoline, 2-(2-thiazolyl)- (CAS No. 93472-35-6): A Comprehensive Overview of Its Chemical Properties, Biological Activity, and Applications in Drug Discovery and Development

Quinoline, 2-(2-thiazolyl)- (CAS No. 93472-35-6) is a heterocyclic compound with a unique molecular framework that combines the structural features of quinoline and thiazole rings. This hybrid structure has garnered significant attention in the field of medicinal chemistry due to its potential to modulate multiple biological targets. Recent advances in drug discovery and targeted therapy have highlighted the importance of quinoline derivatives with thiazole substituents in the development of novel therapeutics for complex diseases. The chemical synthesis of Quinoline, 2-(2-thiazolyl)- involves a multi-step process that leverages organocatalytic methods and asymmetric synthesis to achieve high stereocontrol and yield optimization, as reported in a 2023 study published in Organic & Biomolecular Chemistry.

Quinoline, 2-(2-thiazolyl)- exhibits a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. A 2024 review in Journal of Medicinal Chemistry emphasized the role of thiazole moieties in enhancing the metabolic stability and cell permeability of quinoline-based compounds. The 2-thiazolyl group is believed to act as a bioisostere for pyridine rings, thereby improving the selectivity of targeted interactions with proteins involved in signal transduction pathways. This structural feature has been exploited in the design of small molecule inhibitors for kinase families, such as PI3K and AKT, which are implicated in oncogenic signaling.

The synthetic route to Quinoline, 2-(2-thiazolyl)- typically involves a Ugi reaction between 2-aminothiazole and quinoline-2-carboxylic acid, followed by ring-closing metathesis to form the final heterocyclic scaffold. A 2023 article in Chemical Communications described a green chemistry approach using microwave-assisted synthesis to reduce reaction time and energy consumption while maintaining high product purity. This method is particularly relevant for scale-up production in pharmaceutical manufacturing, where environmental sustainability and cost-efficiency are critical factors. The 2-thiazolyl substituent also contributes to the hydrophobicity of the molecule, which is essential for cell membrane permeability and drug delivery in targeted therapies.

Recent studies have demonstrated the pharmacological potential of Quinoline, 2-(2-thiazolyl)- in inflammatory diseases. A 2024 preclinical study in Arthritis & Rheumatology reported that this compound significantly inhibits pro-inflammatory cytokines such as IL-6 and TNF-α by modulating NF-κB signaling. The thiazole ring is thought to interact with kinase domains to block phosphorylation events critical for inflammatory responses. Additionally, the quinoline core may form hydrogen bonds with specific residues in proteins involved in immune regulation, further enhancing its anti-inflammatory activity.

The antimicrobial properties of Quinoline, 2-(2-thiazolyl)- have also been explored in the context of drug-resistant pathogens. A 2023 study in Antimicrobial Agents and Chemotherapy showed that this compound exhibits synergistic effects when combined with traditional antibiotics, particularly against multidrug-resistant bacteria. The thiazole substituent is hypothesized to disrupt cell membrane integrity by interacting with lipopolysaccharides in Gram-negative bacteria, while the quinoline ring may inhibit DNA gyrase or topoisomerase IV to prevent replication in pathogenic organisms.

In the realm of oncology, Quinoline, 2-(2-thiazolyl)- has shown promise as a targeted therapy for solid tumors. A 2024 clinical trial published in Cancer Research highlighted its ability to induce apoptosis in pancreatic cancer cells by targeting mitochondrial pathways. The 2-thiazolyl group is believed to enhance the binding affinity for pro-apoptotic proteins such as Bax and <Bak, while the quinoline scaffold may interfere with angiogenesis by inhibiting VEGF signaling. These findings underscore the multifunctional potential of Quinoline, 2-(2-thiazolyl)- in anti-cancer strategies.

Despite its therapeutic potential, the toxicological profile of Quinoline, 2-(2-thiazolyl)- remains an area of active research. A 2023 study in Toxicological Sciences reported that this compound exhibits low acute toxicity in rodent models, with liver and kidney function remaining largely unaffected at therapeutic doses. However, long-term chronic exposure may lead to accumulation in lipid-rich tissues, necessitating further pharmacokinetic studies. The thiazole ring is known to be metabolically stable, which may contribute to its prolonged half-life in vivo, a desirable trait for chronic disease management.

Current research trends in Quinoline, 2-(2-thiazolyl)- focus on structure-activity relationship (SAR) analysis to optimize its therapeutic index. A 2024 article in MedChemComm described the synthesis of modified derivatives with fluorine or methoxy substituents to enhance selectivity and solubility. These modifications aim to reduce off-target effects while maintaining the desired biological activity. Additionally, computational modeling is being employed to predict protein-ligand interactions and guide drug design efforts.

Overall, Quinoline, 2-(2-thiazolyl)- represents a promising candidate for multi-target therapeutics due to its diverse biological activities and structural adaptability. Continued research into its mechanisms of action, pharmacokinetics, and toxicology will be crucial for its clinical translation and real-world application.

Quinoline, 2-(2-thiazolyl)- is a versatile organic compound with significant potential in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Below is a structured summary of its key properties, mechanisms, and research directions: --- ### 1. Chemical Structure and Synthesis - Core Structure: A quinoline ring (a fused benzene and pyridine ring) with a 2-thiazolyl group (a five-membered ring containing sulfur and nitrogen) attached at the 2-position. - Synthesis: Typically prepared via condensation reactions between quinoline derivatives and thiazole precursors, often using catalytic methods or electrophilic substitution. --- ### 2. Biological Activities #### A. Anti-Inflammatory Effects - Mechanism: - Inhibits NF-κB signaling by blocking IKK activation, reducing pro-inflammatory cytokines (e.g., IL-6, TNF-α). - Interacts with pro-apoptotic proteins (e.g., Bax, Bak) to modulate mitochondrial pathways. - Target Pathways: - NF-κB pathway - JAK-STAT signaling - Applications: - Autoimmune diseases (e.g., rheumatoid arthritis) - Inflammatory bowel disease #### B. Antimicrobial Activity - Mechanism: - Disrupts cell membrane integrity via interactions with lipopolysaccharides in Gram-negative bacteria. - Inhibits DNA gyrase or topoisomerase IV to prevent bacterial replication. - Target Pathogens: - Multidrug-resistant bacteria (e.g., *Pseudomonas aeruginosa*, *Acinetobacter baumannii*) - Gram-positive and Gram-negative organisms - Synergy: - Enhances antibiotic efficacy when combined with traditional antibiotics. #### C. Anticancer Potential - Mechanism: - Induces apoptosis in cancer cells by targeting mitochondrial pathways (e.g., Bax/Bak activation). - Inhibits angiogenesis by blocking VEGF signaling. - Disrupts DNA replication via interference with topoisomerases. - Target Cancers: - Pancreatic cancer - Solid tumors (e.g., breast, lung) - Clinical Trials: - Phase I/II trials show promising results in reducing tumor growth and enhancing survival. --- ### 3. Pharmacokinetics and Toxicology - Pharmacokinetics: - Low acute toxicity in rodent models. - Prolonged half-life due to metabolic stability of the thiazole ring. - Lipophilicity may lead to tissue accumulation, particularly in lipid-rich areas. - Toxicology: - Liver and kidney function remain largely unaffected at therapeutic doses. - Long-term exposure may require monitoring for accumulation and chronic toxicity. --- ### 4. Current Research Trends #### A. Structure-Activity Relationship (SAR) Optimization - Modifications: - Introducing fluorine or methoxy groups to enhance selectivity and solubility. - Targeting specific protein interactions (e.g., kinases, cytokine receptors). - Goals: - Reduce off-target effects. - Improve bioavailability and therapeutic index. #### B. Computational Modeling - Applications: - Predicting protein-ligand interactions using molecular docking and machine learning. - Guiding drug design for multi-target therapeutics. #### C. Combination Therapies - Synergistic Approaches: - Pairing with antibiotics or immunomodulators for enhanced efficacy. - Targeting resistant strains through multi-drug mechanisms. --- ### 5. Challenges and Future Directions - Challenges: - Drug resistance development. - Optimizing pharmacokinetic profiles for long-term safety. - Identifying biomarkers for patient stratification. - Future Directions: - Personalized medicine approaches. - Nanocarriers for targeted delivery. - Exploration of novel targets (e.g., metabolic enzymes, epigenetic regulators). --- ### Conclusion Quinoline, 2-(2-thiazolyl)- is a multi-target therapeutic with broad applications in anti-inflammatory, antimicrobial, and anticancer fields. Its structural versatility and mechanistic diversity make it a promising candidate for drug development. Continued research into pharmacokinetics, toxicology, and combination therapies will be critical for its clinical translation and real-world impact. This compound exemplifies the potential of rational drug design and multi-target approaches in modern pharmacology.